Cas no 40435-14-1 ((S)-(+)-1-Phenylethane-1,2-diol 2-tosylate)
(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate is a chiral synthetic intermediate widely used in asymmetric synthesis and pharmaceutical applications. The compound features a tosylate leaving group at the secondary alcohol position, enhancing its reactivity in nucleophilic substitution reactions. Its (S)-configuration ensures high enantioselectivity, making it valuable for constructing stereochemically defined molecules. The tosylate group offers excellent stability and controlled reactivity under mild conditions, facilitating efficient transformations. This compound is particularly useful in the synthesis of chiral ligands, catalysts, and bioactive molecules. Its well-defined stereochemistry and functional group compatibility make it a preferred choice for researchers requiring precise control over molecular architecture in complex synthetic pathways.
40435-14-1 structure
Product Name:(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate
CAS No:40435-14-1
MF:C15H16O4S
MW:292.350143432617
MDL:MFCD00013428
CID:55224
PubChem ID:24859104
Update Time:2025-06-08
(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate Chemical and Physical Properties
Names and Identifiers
-
- (S)-(+)-1-Phenyl-1,2-ethanediol 2-tosylate
- (S)-(+)-2-Hydroxy-2-phenylethyl 4-methylbenzenesulfonate
- (S)-2-Hydroxy-2-phenylethyl 4-methylbenzenesulfonate
- [(2S)-2-hydroxy-2-phenylethyl] 4-methylbenzenesulfonate
- (2S)-2-hydroxy-2-phenylethyl 4-methylbenzenesulfonate
- PubChem13841
- IOTJIFRGXYQHAQ-OAHLLOKOSA-N
- (S)-2-(Tosyloxy)-1-phenylethanol
- SBB063578
- FCH3605487
- AX8007607
- AB0024756
- ST2414606
- (s)-1-phenyl-2-(p-tolylsulfonyloxy
- (s)-2-phenyl-2-hydroxyethyl p-toluenesulfonate
- (s)-1-phenyl-2-(p-tolylsulfonyloxy)ethanol
- AKOS015889475
- 40435-14-1
- SCHEMBL1206501
- DS-13645
- (S)-(+)-1-Phenyl-1,2-ethanediol 2-tosylate, 98%
- A873340
- (S)-1-phenyl-1,2-ethanediol 2-tosylate
- DTXSID30427145
- (S)-2-Hydroxy-2-phenylethyl4-methylbenzenesulfonate
- C15H16O4S
- MFCD00013428
- CS-W012179
- (S)-(+)-1-Phenylethane-1,2-diol 2-tosylate
-
- MDL： MFCD00013428
- Inchi： 1S/C15H16O4S/c1-12-7-9-14(10-8-12)20(17,18)19-11-15(16)13-5-3-2-4-6-13/h2-10,15-16H,11H2,1H3/t15-/m1/s1
- InChI Key： IOTJIFRGXYQHAQ-OAHLLOKOSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@H](C1C=CC=CC=1)O
Computed Properties
- Exact Mass: 292.07700
- Monoisotopic Mass: 292.077
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.4
- Topological Polar Surface Area: 72
Experimental Properties
- Color/Form: Not determined
- Density: 1.2740
- Melting Point: 74-76 °C (lit.)
- Boiling Point: 480.6°C at 760 mmHg
- Flash Point: 244.5±27.3 °C
- Refractive Index: 1.59
- PSA: 71.98000
- LogP: 3.51470
- Solubility: Not determined
- Specific Rotation: 34 º (c=2 in EtOH)
- Optical Activity: [α]20/D +34°, c = 2 in ethanol
(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S22-S24/25
- Safety Term：S22;S24/25
- Storage Condition：Sealed in dry,Room Temperature
(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate Customs Data
- HS CODE：2906299090
- Customs Data：
China Customs Code:
2906299090Overview:
2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | 253048-250MG |
(S)-(+)-1-Phenyl-1,2-ethanediol 2-tosylate, 98% |
40435-14-1 | 98% | 250MG |
￥ 38 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 253048-1G |
(S)-(+)-1-Phenyl-1,2-ethanediol 2-tosylate, 98% |
40435-14-1 | 98% | 1G |
￥ 93 | 2022-04-26 | |
| Fluorochem | 078655-1g |
S)-(+)-1-Phenyl-1,2-ethanediol 2-tosylate |
40435-14-1 | 95% | 1g |
￡12.00 | 2022-03-01 | |
| Fluorochem | 078655-5g |
S)-(+)-1-Phenyl-1,2-ethanediol 2-tosylate |
40435-14-1 | 95% | 5g |
￡34.00 | 2022-03-01 | |
| Fluorochem | 078655-10g |
S)-(+)-1-Phenyl-1,2-ethanediol 2-tosylate |
40435-14-1 | 95% | 10g |
￡67.00 | 2022-03-01 | |
| TRC | P404350-100mg |
(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate |
40435-14-1 | 100mg |
$58.00 | 2023-05-17 | ||
| TRC | P404350-1g |
(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate |
40435-14-1 | 1g |
$ 75.00 | 2022-06-03 | ||
| TRC | P404350-5g |
(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate |
40435-14-1 | 5g |
$ 160.00 | 2022-06-03 | ||
| Chemenu | CM116155-10g |
(S)-2-hydroxy-2-phenylethyl 4-methylbenzenesulfonate |
40435-14-1 | 95+% | 10g |
$133 | 2021-06-17 | |
| Chemenu | CM116155-25g |
(S)-2-hydroxy-2-phenylethyl 4-methylbenzenesulfonate |
40435-14-1 | 95+% | 25g |
$243 | 2021-06-17 |
(S)-(+)-1-Phenylethane-1,2-diol 2-tosylate Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
40435-14-1 ((S)-(+)-1-Phenylethane-1,2-diol 2-tosylate) Related Products
- 40434-87-5((R)-(-)-1-Phenyl-1,2-ethanediol2-tosylate)
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- 4455-09-8(2-Phenylethyl 4-methylbenzenesulfonate)
- 14503-40-3(Benzeneethanol,4-methyl-, 1-(4-methylbenzenesulfonate))
- 2455-52-9(1,2-Butanediol, 2-phenyl-, 1-(4-methylbenzenesulfonate), (S)- (9CI))
- 156453-52-0(156453-52-0)
- 663615-37-0(Benzenemethanol, a-ethyl-, 4-methylbenzenesulfonate)
- 16726-92-4(1,2-Ethanediol, 1-(1-naphthalenyl)-, 2-(4-methylbenzenesulfonate), (R)-)
- 5435-24-5(diphenylmethyl 4-methylbenzene-1-sulfonate)
- 55163-71-8(Benzeneethanol, β-methoxy-, 1-(4-methylbenzenesulfonate))
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